Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

107575-59-7 structure
Product Name:Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
CAS No:107575-59-7
Molecular Formula:C13H17N3O4
Molecular Weight:279.29178
CID:893925
PubChem ID:11022264
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties
Names and Identifiers
-
- Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
- Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
- 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
- 107575-59-7
-
- InChIKey: FCTPJLPLVYPRIA-OQLLNIDSSA-N
- Inchi: InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
- SMILES: CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C
Computed Properties
- Exact Mass: 279.12200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 279.12190603g/mol
- Heavy Atom Count: 20
- Complexity: 360
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 89Ų
Experimental Properties
- LogP: 2.33690
- PSA: 92.51000
- Boiling Point: 465.8±55.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 235.5±31.5 °C
- Density: 1.2±0.1 g/cm3
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E925825-50mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone |
107575-59-7 | 50mg |
$ 110.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-218413-100 mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone, |
107575-59-7 | 100MG |
¥2,256.00 | 2023-07-10 |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Related Literature
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Mingli Zhang,Hao Shi,Di Meng,Kai Chen,Rui-Lian Lin,Wen-Qi Sun,Jing-Xin Liu New J. Chem., 2019,43, 1487-1493
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Mariska de Munnik,Pauline A. Lang,Gareth W. Langley,Tika R. Malla,Anthony Tumber,Christopher J. Schofield,Jürgen Brem Chem. Commun., 2019,55, 10214-10217
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Chen Chen,Liying Liu,Wan Sun,Jie Ding,Yan-Ping Zhu,Bolin Zhu Org. Chem. Front., 2020,7, 3179-3185
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Somin Lee,Jihoon Ko,Dohyun Park,Seung-Ryeol Lee,Younggyun Lee Lab Chip, 2018,18, 2686-2709
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Keith Smith,Simon D. Roberts,Gamal A. El-Hiti Org. Biomol. Chem., 2003,1, 1552-1559
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Nikolai Kuhnert,Timothy N. Danks Green Chem., 2001,003, 68-70
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Nida Khan,Mohd Umar Khan,Zeba N. Siddiqui Mater. Adv., 2022,3, 3972-3979
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